Cas no 1214339-08-8 (4-(3,5-Difluoro-4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-(3,5-Difluoro-4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214339-08-8
• MF: C₁₂H₆F₅N
• MW: 259.174760341644
• CID: 4984837
• Update Time: 2025-05-27

4-(3,5-Difluoro-4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Difluoro-4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6F5N/c13-9-5-8(7-1-3-18-4-2-7)6-10(14)11(9)12(15,16)17/h1-6H
• InChI Key： FXYIOXVWBNJESV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(F)(F)F)F)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(3,5-Difluoro-4-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 4-(3,5-Difluoro-4-(trifluoromethyl)phenyl)pyridine (CAS: 1214339-08-8)

The compound 4-(3,5-Difluoro-4-(trifluoromethyl)phenyl)pyridine (CAS: 1214339-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluorophenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of research involves the compound's role as a building block in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of 4-(3,5-Difluoro-4-(trifluoromethyl)phenyl)pyridine make it an attractive scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific tyrosine kinases, with notable activity against tumor cell lines in vitro.

Another significant development is the exploration of this compound's pharmacokinetic properties. Researchers have employed advanced computational models to predict its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies suggest that the compound exhibits favorable bioavailability and metabolic stability, which are crucial for its progression into preclinical trials. Additionally, its fluorinated structure enhances its membrane permeability, a desirable trait for central nervous system (CNS)-targeted therapeutics.

Recent synthetic methodologies have also been refined to improve the yield and purity of 4-(3,5-Difluoro-4-(trifluoromethyl)phenyl)pyridine. A 2024 paper in Organic Process Research & Development highlighted a novel catalytic system that reduces byproduct formation and minimizes environmental impact. This advancement is particularly relevant for scaling up production to meet the demands of clinical research.

In conclusion, 4-(3,5-Difluoro-4-(trifluoromethyl)phenyl)pyridine (CAS: 1214339-08-8) represents a versatile and promising candidate in medicinal chemistry. Its applications span from kinase inhibition to CNS drug development, supported by robust synthetic and pharmacokinetic studies. Future research is expected to focus on in vivo efficacy and safety evaluations, paving the way for its potential use in therapeutic regimens.